Cas no 23705-38-6 (Benzenesulfonamide,4-methyl-N-(2-methylpropyl)-)

Benzenesulfonamide,4-methyl-N-(2-methylpropyl)- structure
23705-38-6 structure
Product Name:Benzenesulfonamide,4-methyl-N-(2-methylpropyl)-
CAS No:23705-38-6
MF:C11H17NO2S
MW:227.323181867599
CID:275952
PubChem ID:101310
Update Time:2025-04-19

Benzenesulfonamide,4-methyl-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-methyl-N-(2-methylpropyl)-
    • 4-methyl-N-(2-methylpropyl)Benzenesulfonamide
    • N-Isobutyl-4-methylbenzenesulfonamide
    • NSC-406269
    • Benzenesulfonamide, 4-methyl-N-(2-methylpropyl)-
    • 1-11-00-00027 (Beilstein Handbook Reference)
    • 4-methyl-N-(2-methyl-propyl)-benzenesulfonamide
    • 23705-38-6
    • N-Isobutyl-p-toluenesulfonamide
    • Z45535344
    • AN-652/11634535
    • SCHEMBL7862567
    • DTXSID90178368
    • p-Toluenesulfonamide, N-isobutyl-
    • FT-0713607
    • BRN 2373712
    • AI3-01083
    • NSC 406269
    • NSC406269
    • AKOS001296276
    • DA-07844
    • Inchi: 1S/C11H17NO2S/c1-9(2)8-12-15(13,14)11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3
    • InChI Key: AAJQLLWEQXLVJJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NCC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 227.09811
  • Monoisotopic Mass: 227.097999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.102
  • Boiling Point: 333.9°Cat760mmHg
  • Flash Point: 155.7°C
  • Refractive Index: 1.516
  • PSA: 46.17
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